1-(Naphthalen-1-yl)pyridin-1-ium chloride

• CAS No.: 65542-56-5
• Molecular Formula: C15H12ClN
• Molecular Weight: 241.71 g/mol
• IUPAC Name: 1-naphthalen-1-ylpyridin-1-ium;chloride
• InChI: InChI=1S/C15H12N.ClH/c1-4-11-16(12-5-1)15-10-6-8-13-7-2-3-9-14(13)15;/h1-12H;1H/q+1;/p-1
• InChI Key: DXHPLEOTLKUYDP-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=[N+](C=C1)C2=CC=CC3=CC=CC=C32.[Cl-]

Description

1-(Naphthalen-1-yl)pyridin-1-ium chloride is a chemical compound known for its unique structure, which combines a naphthalene ring with a pyridinium ion.

Preparation Methods

The synthesis of 1-(Naphthalen-1-yl)pyridin-1-ium chloride typically involves the reaction of naphthalene derivatives with pyridine under specific conditions. One common method includes the condensation of 4-bromoacetophenone and 1-naphthaldehyde, followed by further reactions to introduce the pyridinium ion . Industrial production methods may involve large-scale reactions using similar synthetic routes, optimized for yield and purity.

Chemical Reactions Analysis

1-(Naphthalen-1-yl)pyridin-1-ium chloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions, where functional groups on the naphthalene or pyridine rings are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(Naphthalen-1-yl)pyridin-1-ium chloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: Research is ongoing into its potential therapeutic uses, including as an intermediate in drug synthesis.

Industry: It is used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Naphthalen-1-yl)pyridin-1-ium chloride involves its interaction with molecular targets in biological systems. It can bind to specific receptors or enzymes, influencing their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(Naphthalen-1-yl)pyridin-1-ium chloride can be compared with other similar compounds, such as:

1-(Naphthalen-1-yl)-3-pyridin-2-yl-urea: This compound has a similar structure but includes a urea group, which can influence its chemical and biological properties.

1-naphthalen-1-yl-piperazine: This compound features a piperazine ring instead of a pyridinium ion, leading to different reactivity and applications